Cas no 21623-11-0 (2-Buten-1-ol,3-methyl-4-(1H-purin-6-ylamino)-, (2E)- (9CI))

2-Buten-1-ol,3-methyl-4-(1H-purin-6-ylamino)-, (2E)- (9CI) structure
21623-11-0 structure
Product Name:2-Buten-1-ol,3-methyl-4-(1H-purin-6-ylamino)-, (2E)- (9CI)
CAS No:21623-11-0
MF:C10H13N5O
MW:219.243120908737
CID:250048
PubChem ID:6449991
Update Time:2025-04-19

2-Buten-1-ol,3-methyl-4-(1H-purin-6-ylamino)-, (2E)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Buten-1-ol,3-methyl-4-(1H-purin-6-ylamino)-, (2E)- (9CI)
    • (E)-3-methyl-4-(7H-purin-6-ylamino)but-2-en-1-ol
    • 2-Buten-1-ol, 3-methyl-4-(1H-purin-6-ylamino)-, (E)-
    • starbld0001259
    • Isozeatin
    • E-Isozeatin
    • (E)-4-((1H-Purin-6-yl)amino)-3-methylbut-2-en-1-ol
    • 21623-11-0
    • Inchi: 1S/C10H13N5O/c1-7(2-3-16)4-11-9-8-10(13-5-12-8)15-6-14-9/h2,5-6,16H,3-4H2,1H3,(H2,11,12,13,14,15)/b7-2+
    • InChI Key: GPKGHQSZBVRAPF-FARCUNLSSA-N
    • SMILES: OC/C=C(\C)/CNC1=C2C(=NC=N1)N=CN2

Computed Properties

  • Exact Mass: 219.11201
  • Monoisotopic Mass: 219.11201
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.7
  • XLogP3: 0.7

Experimental Properties

  • Density: 1.388
  • Boiling Point: 583.9°Cat760mmHg
  • Flash Point: 306.9°C
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